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Compound of Interest

Compound Name: 4-Vinylpyridine

Cat. No.: B031050 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides immediate and essential

safety and logistical information for the use of 4-Vinylpyridine, including comprehensive

operational and disposal plans.

Chemical Properties and Hazards

4-Vinylpyridine is a flammable and toxic liquid that can cause severe skin burns and eye

damage.[1] It may also cause respiratory irritation and allergic skin reactions.[1] Understanding

its properties is the first step in safe handling.
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Property Value

Physical State Liquid

Appearance Dark yellow to red-brown

Odor Pungent, unpleasant

Boiling Point 171 °C / 339.8 °F @ 760 mmHg

Flash Point 48 °C / 118.4 °F

Autoignition Temperature 460 °C / 860 °F

Vapor Pressure 2.5 hPa @ 20 °C

Solubility Soluble in water

Acute Toxicity (Oral) Category 3 (ATE = 50 - 300 mg/kg)

Acute Toxicity (Dermal) Category 3 (ATE = 200 - 1000 mg/kg)

Acute Toxicity (Inhalation) Category 3 (ATE = 2 - 10 mg/l)

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling 4-Vinylpyridine to prevent exposure.
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PPE Category Specification

Eye/Face Protection

Tightly fitting safety goggles or chemical safety

goggles. A face shield (8-inch minimum) is also

recommended.[2]

Skin Protection

Chemical-resistant gloves (e.g., butyl-rubber

with a minimum layer thickness of 0.3 mm and a

breakthrough time of at least 60 minutes).[3] A

complete suit protecting against chemicals is

necessary.[2]

Respiratory Protection

A full-face respirator with multi-purpose

combination (US) or type ABEK (EN 14387)

respirator cartridges is required where risk

assessment shows it is appropriate.[2] If the

respirator is the sole means of protection, use a

full-face supplied air respirator.[2]

Operational Workflow: From Receipt to Disposal

Proper handling procedures are critical to ensure safety and maintain the integrity of the

chemical. 4-Vinylpyridine should be stored at a recommended temperature of -20°C under an

inert gas.[2][3]
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Operational Workflow for 4-Vinylpyridine

Receipt & Storage

Handling

Disposal

Receive Shipment

Inspect Container for Damage

Store at -20°C Under Inert Gas

Don Appropriate PPE

Work in a Fume Hood

Ground/Bond Container

Use Non-Sparking Tools

Seal Container After Use

Collect Waste in a Labeled, Closed Container

Dispose via a Licensed Chemical Destruction Plant

Triple Rinse Contaminated Packaging for Recycling

Click to download full resolution via product page

Caption: A diagram illustrating the key steps for safely handling 4-Vinylpyridine.
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Emergency Procedures for Exposure

In the event of exposure, immediate and appropriate first aid is crucial.

Emergency Procedures for 4-Vinylpyridine Exposure

Type of Exposure

Immediate Action

Medical Attention

Inhalation

Move to Fresh Air

Skin Contact

Remove Contaminated Clothing

Eye Contact

Rinse with Plenty of Water for at Least 15 Minutes

Continue rinsing during transport

Ingestion

Rinse Mouth

If Not Breathing, Give Artificial Respiration

Wash with soap and water

Call a Physician Immediately

Do NOT Induce Vomiting

Click to download full resolution via product page

Caption: A flowchart outlining the immediate first aid steps for various types of exposure.

Spill and Disposal Procedures

In case of a spill, evacuate the area and remove all sources of ignition.[1] Use personal

protective equipment and contain the spill with an inert absorbent material.[1] Collect the
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absorbed material in a suitable, closed container for disposal.[1]

Disposal of 4-Vinylpyridine waste must be handled by a licensed chemical destruction plant.

[4] Controlled incineration with flue gas scrubbing is a potential disposal method.[4]

Contaminated packaging should be triple-rinsed before being offered for recycling or

reconditioning.[4] Do not allow the product to enter drains or surface water.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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